Cas no 142415-96-1 (1H-Benzimidazole,7-(2-pyridinyl)-)

1H-Benzimidazole,7-(2-pyridinyl)- Properties

Names and Identifiers

• 1H-Benzimidazole,7-(2-pyridinyl)-
• 1H-Benzimidazole,4-(2-pyridinyl)-(9CI)
• 4-pyridin-2-yl-1H-benzimidazole
• AKOS006327934
• 4-(pyridin-2-yl)-1H-benzo[d]imidazole
• 142415-96-1
• SCHEMBL9339990
• SCHEMBL4978029
• +Expand

• InChIKey： XLWZXTAZOLYFLX-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H9N3/c1-2-7-13-10(5-1)9-4-3-6-11-12(9)15-8-14-11/h1-8H,(H,14,15)
• SMILES： N1C=CC=CC=1C1C2NC=NC=2C=CC=1

Computed Properties

• Exact Mass: 195.08000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 195.08
• Heavy Atom Count: 15
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6A^2

Experimental Properties

• LogP: 2.62490
• PSA: 41.57000